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1-Cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid 1-Cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 146981-04-6
VCID: VC0232809
InChI: InChI=1S/C21H23F4N3O3/c1-2-26-8-11-5-6-27(9-11)18-15(22)7-13-17(16(18)21(23,24)25)28(12-3-4-12)10-14(19(13)29)20(30)31/h7,10-12,26H,2-6,8-9H2,1H3,(H,30,31)/t11-/m0/s1
SMILES: CCNCC1CCN(C1)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
Molecular Formula: C21H23F4N3O3
Molecular Weight: 441.4 g/mol

1-Cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid

CAS No.: 146981-04-6

Main Products

VCID: VC0232809

Molecular Formula: C21H23F4N3O3

Molecular Weight: 441.4 g/mol

1-Cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid - 146981-04-6

CAS No. 146981-04-6
Product Name 1-Cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
Molecular Formula C21H23F4N3O3
Molecular Weight 441.4 g/mol
IUPAC Name 1-cyclopropyl-7-[(3S)-3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
Standard InChI InChI=1S/C21H23F4N3O3/c1-2-26-8-11-5-6-27(9-11)18-15(22)7-13-17(16(18)21(23,24)25)28(12-3-4-12)10-14(19(13)29)20(30)31/h7,10-12,26H,2-6,8-9H2,1H3,(H,30,31)/t11-/m0/s1
Standard InChIKey YNUWDZOIKHYORM-NSHDSACASA-N
Isomeric SMILES CCNC[C@@H]1CCN(C1)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
SMILES CCNCC1CCN(C1)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
Canonical SMILES CCNCC1CCN(C1)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
Synonyms 1-cyclopropyl-7-[3-(ethylaminomethyl)pyrrolidin-1-yl]-6-fluoro-4-oxo-8 -(trifluoromethyl)quinoline-3-carboxylic acid
PubChem Compound 21149975
Last Modified Nov 11 2021
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